Cas no 6647-96-7 (4-iodo-1,5-dimethyl-1H-pyrazole)

4-iodo-1,5-dimethyl-1H-pyrazole structure

6647-96-7 structure

Product Name:4-iodo-1,5-dimethyl-1H-pyrazole

CAS No:6647-96-7

MF:C₅H₇IN₂

MW:222.026952981949

MDL:MFCD15146432

CID:1710190

PubChem ID:12383785

Update Time:2025-04-21

4-iodo-1,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1,5-dimethyl-4-iodopyrazole
- 1H-Pyrazole, 4-iodo-1,5-dimethyl-
- 4-iodo-1,5-dimethyl-1H-pyrazole
- LS-04170
- Z1269221703
- AKOS005174104
- MFCD15146432
- STL415140
- SY123670
- DB-225983
- CS-0038284
- EN300-232743
- W10503
- SCHEMBL9974217
- DTXSID601304473
- ALBB-013413
- 6647-96-7
- 4-iodo-1,5-dimethylpyrazole
- MDL： MFCD15146432
- Inchi： 1S/C5H7IN2/c1-4-5(6)3-7-8(4)2/h3H,1-2H3
- InChI Key： QXAYSWMALOLASK-UHFFFAOYSA-N
- SMILES： IC1C=NN(C)C=1C

Computed Properties

Exact Mass: 221.96501
Monoisotopic Mass: 221.96540g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 86.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 17.8Å²

Experimental Properties

PSA: 17.82

4-iodo-1,5-dimethyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM188960-1g	4-Iodo-1,5-dimethyl-1H-pyrazole	6647-96-7	95+%	1g	$328	2021-08-05
Chemenu	CM188960-5g	4-Iodo-1,5-dimethyl-1H-pyrazole	6647-96-7	95+%	5g	$983	2021-08-05
ChemScence	CS-0038284-100mg	4-Iodo-1,5-dimethylpyrazole	6647-96-7		100mg	$157.0	2022-04-26
ChemScence	CS-0038284-250mg	4-Iodo-1,5-dimethylpyrazole	6647-96-7		250mg	$179.0	2022-04-26
ChemScence	CS-0038284-1g	4-Iodo-1,5-dimethylpyrazole	6647-96-7		1g	$220.0	2022-04-26
ChemScence	CS-0038284-5g	4-Iodo-1,5-dimethylpyrazole	6647-96-7		5g	$609.0	2021-09-02
ChemScence	CS-0038284-500mg	4-Iodo-1,5-dimethylpyrazole	6647-96-7		500mg	$199.0	2022-04-26
abcr	AB408444-500 mg	4-Iodo-1,5-dimethyl-1H-pyrazole	6647-96-7		500MG	€254.60	2022-03-02
abcr	AB408444-1 g	4-Iodo-1,5-dimethyl-1H-pyrazole	6647-96-7		1g	€299.00	2022-03-02
abcr	AB408444-5 g	4-Iodo-1,5-dimethyl-1H-pyrazole	6647-96-7		5g	€817.00	2022-03-02

4-iodo-1,5-dimethyl-1H-pyrazole Related Literature

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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

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5. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides

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